|
NAME
|
690
|
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C1CCNC1
|
|
Name
|
|
|
Quantity
|
0.5 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)C(=O)Oc1ccccc1
|
|
Name
|
IPr
|
|
Quantity
|
0.05 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
80 °C
|
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
c2ccc(N1CCCC1)cc2
|
| Type | Value | Analysis |
|---|---|---|
| YIELD | 87 |
|
Type
|
CUSTOM
|
|
Details
|
isolated analytical_yield
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
